Cas no 1427330-97-9 (Phenol, 3-amino-2,4-difluoro-)

• Product Name: Phenol, 3-amino-2,4-difluoro-
• CAS No: 1427330-97-9
• MF: C₆H₅F₂NO
• MW: 145.106808423996
• CID: 5844336
• PubChem ID: 22755983
• Update Time: 2025-06-28

Phenol, 3-amino-2,4-difluoro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-amino-2,4-difluoro-
• UDLOPGNVOXYHHF-UHFFFAOYSA-N
• 1427330-97-9
• SCHEMBL5511605
• 3-amino-2,4-difluorophenol
• 3-Amino-2,4-difluoro-phenol

• Inchi： 1S/C6H5F2NO/c7-3-1-2-4(10)5(8)6(3)9/h1-2,10H,9H2
• InChI Key： UDLOPGNVOXYHHF-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(F)C(N)=C1F

Computed Properties

• Exact Mass: 145.03392011g/mol
• Monoisotopic Mass: 145.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.472±0.06 g/cm3(Predicted)
• Boiling Point: 222.8±35.0 °C(Predicted)
• pka: 8.79±0.23(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on Phenol, 3-amino-2,4-difluoro-

Recent Advances in the Application of Phenol, 3-amino-2,4-difluoro- (CAS: 1427330-97-9) in Chemical Biology and Pharmaceutical Research

The compound Phenol, 3-amino-2,4-difluoro- (CAS: 1427330-97-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the role of Phenol, 3-amino-2,4-difluoro- as a key intermediate in the synthesis of novel fluorinated aromatic compounds. Its unique fluorine substitution pattern makes it a valuable building block for the development of pharmaceuticals, particularly in the areas of oncology and infectious diseases. Researchers have successfully utilized this compound to create derivatives with enhanced bioavailability and target specificity, as demonstrated in several in vitro and in vivo studies.

One of the most promising applications of Phenol, 3-amino-2,4-difluoro- is in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of potent kinase inhibitors using this compound as a core scaffold. The resulting molecules exhibited nanomolar inhibitory activity against several cancer-related kinases, with improved selectivity profiles compared to existing drugs. These findings suggest that Phenol, 3-amino-2,4-difluoro- could play a crucial role in addressing the challenge of drug resistance in cancer therapy.

In addition to its applications in oncology, Phenol, 3-amino-2,4-difluoro- has shown potential in the development of antimicrobial agents. A recent study demonstrated its utility in creating novel fluoroquinolone derivatives with enhanced activity against drug-resistant bacterial strains. The incorporation of this compound into the molecular framework of these antibiotics resulted in improved membrane permeability and reduced susceptibility to bacterial efflux pumps, two critical factors in combating antimicrobial resistance.

The synthetic routes to Phenol, 3-amino-2,4-difluoro- have also seen significant advancements. Recent publications describe more efficient and environmentally friendly methods for its production, including catalytic fluorination techniques and continuous flow chemistry approaches. These innovations have not only improved the scalability of the compound's synthesis but have also reduced the environmental impact of its production, addressing important sustainability concerns in pharmaceutical manufacturing.

Looking forward, researchers are exploring the potential of Phenol, 3-amino-2,4-difluoro- in other therapeutic areas, including neurodegenerative diseases and metabolic disorders. Preliminary studies suggest that fluorinated aromatic compounds derived from this scaffold may have applications in modulating protein-protein interactions and stabilizing protein structures, opening new avenues for drug discovery. As the field continues to evolve, Phenol, 3-amino-2,4-difluoro- is expected to remain a valuable tool in medicinal chemistry and drug development.